Cas no 805247-92-1 (L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-)

• Product Name: L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-
• CAS No: 805247-92-1
• MF: C₂₅H₃₀N₆O₄
• MW: 478.543505191803
• CID: 2851675
• PubChem ID: 11477120
• Update Time: 2025-04-21

L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID40467113
• L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-
• 805247-92-1

• Inchi： 1S/C25H30N6O4/c1-31-14-16(17-9-5-6-10-21(17)31)12-20(30-24(34)18(26)13-22(27)32)25(35)29-19(23(28)33)11-15-7-3-2-4-8-15/h2-10,14,18-20H,11-13,26H2,1H3,(H2,27,32)(H2,28,33)(H,29,35)(H,30,34)/t18-,19-,20+/m0/s1
• InChI Key： NJYRICDSJRNDPH-SLFFLAALSA-N
• SMILES： O=C([C@@H](CC1=CN(C)C2C=CC=CC1=2)NC([C@H](CC(N)=O)N)=O)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 478.23285346Da
• Monoisotopic Mass: 478.23285346Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 175Ų